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Compound of Interest

Compound Name: Azane;diiodonickel

CAS No.: 13859-68-2

Cat. No.: B085815 Get Quote

Executive Summary
This application note details the utilization of Azane diiodonickel (systematically known as

Hexaamminenickel(II) iodide,

) as a high-performance solid-state ammonia carrier. While metal ammine chlorides (e.g.,

) are widely studied, the iodide analog offers distinct thermodynamic advantages, specifically
lower desorption enthalpies which facilitate ammonia release at milder temperatures (

). This makes the material particularly suitable for low-grade waste heat recovery systems and
portable hydrogen delivery modules where energy efficiency during the desorption cycle is
critical.

This guide provides validated protocols for the anhydrous synthesis, structural characterization,

and performance testing of

, ensuring reproducibility and safety in high-stakes R&D environments.

Theoretical Basis & Mechanism[1]
The Chemisorption Mechanism
Unlike physical adsorbents (e.g., zeolites, activated carbon) that rely on weak van der Waals

forces, azane diiodonickel functions via chemisorption. Ammonia molecules form coordinate

covalent bonds with the central Nickel(II) ion, expanding the crystal lattice significantly.
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The reaction is fully reversible:

Charging (Absorption): Exothermic. The anhydrous

(layered

structure) absorbs ammonia to form the cubic

-type structure.

Discharging (Desorption): Endothermic. Ammonia is released upon heating or pressure

reduction.

The "Anion Effect"
The choice of the iodide anion (

) over chloride (

) is strategic. The large ionic radius of iodide (

) compared to chloride (

) results in a lower lattice energy and reduced stability of the ammine complex. This lowers the
energy penalty required to release the ammonia, optimizing the system for applications where
high-temperature heat sources are unavailable.

Mechanistic Workflow
The following diagram illustrates the structural transformation and gas handling logic required

for cycling this material.
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Figure 1: The reversible chemisorption cycle of Nickel(II) Iodide, showing the transition from

anhydrous salt to hexaammine complex and subsequent ammonia recovery.

Experimental Protocols
Protocol A: Anhydrous Material Preparation &
Ammoniation
Objective: Synthesize phase-pure

starting from commercial hydrated precursors.

Reagents:

Nickel(II) iodide hydrate (

) or Anhydrous

(99.5% trace metals basis).

Anhydrous Ammonia gas (Grade 5.0).

Argon gas (Grade 5.0) for purging.

Procedure:

Dehydration (Critical Step):
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Load

powder into a quartz reactor tube.

Heat to 150°C under dynamic vacuum (

mbar) for 4 hours.

Validation: Verify weight loss matches theoretical water content. The color should shift

from blue-green (hydrate) to black/dark grey (anhydrous).

Ammoniation (Saturation):

Cool reactor to room temperature (

).

Introduce dry

gas to a pressure of 1-2 bar.

Maintain pressure for 6 hours. The reaction is exothermic; ensure the reactor has heat

dissipation capabilities (e.g., water jacket or air cooling) to prevent thermal runaway which

could sinter the powder.

Observation: The black powder will expand significantly and turn violet/purple

(characteristic of hexaammine nickel).

Equilibration:

Evacuate excess gas to 1 atm.

Store the product under Argon or Ammonia atmosphere. Do not expose to humid air, as

hydrolysis will compete with ammoniation.

Protocol B: Characterization (XRD & FTIR)
Objective: Confirm coordination number and crystal structure.

X-Ray Diffraction (XRD):
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Use a capillary sample holder sealed under Argon to prevent moisture ingress.

Target Pattern: The anhydrous

exhibits a hexagonal/rhombohedral structure (

). The fully ammoniated

must show a cubic structure (

).

Pass Criteria: Disappearance of the

(003) reflection at low 2

.

FTIR Spectroscopy:

Bands of Interest: Look for N-H stretching vibrations at

and

and the characteristic

symmetric deformation band around

.

Shift Analysis: The position of the N-H bands shifts relative to free ammonia, confirming

coordination to the

center.

Performance Testing: Sievert's Method
To determine the storage capacity and equilibrium thermodynamics, a Pressure-Composition-

Isotherm (PCI) measurement is required.

Experimental Setup (Diagram)
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Figure 2: Schematic of a Sievert's type volumetric apparatus for measuring ammonia uptake.

PCI Protocol
Calibration: Determine the "dead volume" of the reactor using Helium gas (non-adsorbing) at

the test temperatures.

Dosing: Inject a known mole quantity of

(

) from the Reference Volume (

) into the Reactor (

).

Equilibrium: Monitor pressure decay. Equilibrium is defined when
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.

Calculation:

Step-wise: Repeat dosing to generate the full isotherm (0 to 10 bar).

Data Analysis & Comparison
The following table highlights the comparative advantage of the Iodide complex regarding

desorption kinetics and stability.

Property (Target) Implication

Gravimetric Capacity ~45 wt% ~28 wt%

Iodide is heavier;

lower weight

efficiency.

Volumetric Capacity High High
Excellent for volume-

constrained storage.

Desorption Onset ~170°C ~130°C
Iodide releases NH3

at lower Temps.

Enthalpy (

)
~55 kJ/mol NH3 ~48 kJ/mol NH3

Lower energy input

required for release.

Stability Very High Moderate

Iodide complex is

more kinetically

active.

Note: Values are approximate and depend on specific cycling conditions and particle size.

Safety & Handling (SDS Summary)
Hazard Identification:

Nickel(II) Iodide: Carcinogen (Category 1A), Skin Sensitizer.[1]

Ammonia: Toxic gas, Corrosive, Flammable (at high concentrations).
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Complex: The ammine complex can release toxic ammonia gas if heated or exposed to

vacuum.

Mandatory PPE:

Respirator with Ammonia/Methylamine cartridges (Type K) AND Particulate filter (P100) for

nickel dust.

Butyl rubber gloves (Ammonia penetrates standard nitrile).

Fume hood with scrubber system.

Emergency Protocol: In case of reactor rupture: Evacuate area immediately. Do not use water

on the anhydrous salt (exothermic hydrolysis). Use dry sand or Class D extinguishers.

References
Sørensen, R. Z., et al. (2008). "Indirect Hydrogen Storage in Metal Ammines." Journal of the

American Chemical Society.

Soloveichik, G. L. (2019). "Ammonia as a Hydrogen Carrier: Materials and Systems."[2]

Nature Reviews Materials.

IUPAC. (2025). "Nomenclature of Inorganic Chemistry: Nickel(II) iodide." IUPAC Gold Book.

Fisher Scientific. (2024). "Safety Data Sheet: Nickel(II) iodide, anhydrous."

Liu, C., et al. (2016). "Facile Uptake and Release of Ammonia by Nickel Halide Ammines."

Chemistry - A European Journal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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